Cas no 1261939-49-4 (2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid)

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid is a fluorinated aromatic compound featuring both a carboxylic acid and an ethoxycarbonyl functional group. Its unique structure, incorporating fluorine substituents at strategic positions, enhances its utility as an intermediate in pharmaceutical and agrochemical synthesis. The presence of fluorine atoms improves metabolic stability and binding affinity, making it valuable for designing bioactive molecules. The ethoxycarbonyl group offers versatility for further derivatization, while the benzoic acid moiety facilitates solubility and reactivity in coupling reactions. This compound is particularly useful in medicinal chemistry for developing fluorinated analogs with optimized pharmacokinetic properties. Its well-defined synthetic pathway ensures consistent purity and performance in research applications.

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid structure

1261939-49-4 structure

Product Name:2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid

CAS No:1261939-49-4

MF:C₁₆H₁₂F₂O₄

MW:306.260891914368

MDL:MFCD18322589

CID:2621986

PubChem ID:53228408

Update Time:2025-10-29

2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4'-(Ethoxycarbonyl)-3',5-difluoro[1,1'-biphenyl]-2-carboxylic acid
- MFCD18322589
- 2-[4-(ETHOXYCARBONYL)-3-FLUOROPHENYL]-4-FLUOROBENZOIC ACID
- 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid, 95%
- 1261939-49-4
- DTXSID90691941
- 2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid
- MDL： MFCD18322589
- Inchi： 1S/C16H12F2O4/c1-2-22-16(21)12-5-3-9(7-14(12)18)13-8-10(17)4-6-11(13)15(19)20/h3-8H,2H2,1H3,(H,19,20)
- InChI Key： UELTZFBIDSQNQL-UHFFFAOYSA-N
- SMILES： FC1=C(C(=O)OCC)C=CC(=C1)C1C=C(C=CC=1C(=O)O)F

Computed Properties

Exact Mass: 306.07036518Da
Monoisotopic Mass: 306.07036518Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 22
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 63.6Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB329866-5 g	2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid, 95%; .	1261939-49-4	95%	5g	€1159.00	2023-04-26
abcr	AB329866-5g	2-[4-(Ethoxycarbonyl)-3-fluorophenyl]-4-fluorobenzoic acid, 95%; .	1261939-49-4	95%	5g	€1159.00	2025-04-21